Cas no 61469-76-9 (1H-1,2,4-Triazole, 1-acetyl-3-azido-)

1H-1,2,4-Triazole, 1-acetyl-3-azido- structure
61469-76-9 structure
Product name:1H-1,2,4-Triazole, 1-acetyl-3-azido-
CAS No:61469-76-9
MF:C4H4N6O
MW:152.114158630371
CID:478155
PubChem ID:12340420

1H-1,2,4-Triazole, 1-acetyl-3-azido- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-acetyl-3-azido-
    • 1-(3-azido-1,2,4-triazol-1-yl)ethanone
    • 1-(3-Azido-1H-1,2,4-triazol-1-yl)ethan-1-one
    • DTXSID40491897
    • 61469-76-9
    • Inchi: InChI=1S/C4H4N6O/c1-3(11)10-2-6-4(8-10)7-9-5/h2H,1H3
    • InChI Key: KRQHXRJXXPGLTP-UHFFFAOYSA-N
    • SMILES: CC(=O)N1C=NC(=N1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 152.04482
  • Monoisotopic Mass: 152.04465877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 62.1Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 96.54

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